Cas no 65306-79-8 (1H-Indole, 1-methyl-, compd. with 1,3,5-trinitrobenzene (1:1))

• Product Name: 1H-Indole, 1-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• CAS No: 65306-79-8
• MF: C₁₅H₁₂N₄O₆
• MW: 344.27898311615
• CID: 400723
• PubChem ID: 310018
• Update Time: 2025-04-19

1H-Indole, 1-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• 1-methylindole,1,3,5-trinitrobenzene
• 65306-79-8
• DTXSID40309660
• NSC-212533
• NSC212533

• Inchi： 1S/C9H9N.C6H3N3O6/c1-10-7-6-8-4-2-3-5-9(8)10;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-7H,1H3;1-3H
• InChI Key： CGPGJGSAPCOJTB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1(C)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 344.07576
• Monoisotopic Mass: 344.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 134.35